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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B13833351

For Researchers, Scientists, and Drug Development Professionals

Abstract

Acid Yellow 61, identified by CAS number 12217-38-8 and C.I. No. 18968, is a monoazo acid
dye.[1][2] This technical guide provides a comprehensive overview of its chemical and physical
properties, synthesis, applications, and toxicological and ecotoxicological profile. The document
includes detailed tables summarizing quantitative data, experimental protocols for its synthesis
and analysis, and visualizations of its manufacturing process and potential metabolic pathways.
While extensively used in the textile, leather, and paper industries for its vibrant yellow hue, a
thorough understanding of its biological interactions and environmental fate is crucial for its
safe handling and application.[1][3]

Chemical and Physical Properties

Acid Yellow 61 is a yellow powder with good solubility in water.[1] Its chemical structure and
key properties are summarized in the tables below.
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Identifier Value

CAS Number 12217-38-8[1]

C.I. Number 18968[1]

Molecular Formula C24H20CI2N5Na06S2[1]
Molecular Weight 632.47 g/mol [1]

sodium;2,5-dichloro-4-[3-methyl-5-0x0-4-[[2-(N-
IUPAC Name ethyl-N-phenylsulfamoyl)phenyl]diazenyl]-4H-

pyrazol-1-yllbenzenesulfonate

Property Value Conditions
Physical State Yellow Powder[1] Ambient
Solubility in Water 35 g/L[1] 90 °C
LogP 6.64990[4]

Polar Surface Area (PSA) 168.73 A?[4]

Synthesis and Manufacturing

The synthesis of Acid Yellow 61 involves a diazotization and coupling reaction.[1]

Synthesis Pathway

The manufacturing process involves the diazotization of 2-Amino-N-ethyl-N-
phenylbenzenesulfonamide, which is then coupled with 2,5-Bichloro-4-(3-methyl-5-0x0-4,5-
dihydropyrazol-1-yl)benzenesulfonic acid.[1]
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Figure 1: Synthesis pathway of Acid Yellow 61.

Experimental Protocol: Synthesis of Acid Yellow 61

Materials:

2-Amino-N-ethyl-N-phenylbenzenesulfonamide

e 2,5-Bichloro-4-(3-methyl-5-ox0-4,5-dihydropyrazol-1-yl)benzenesulfonic acid

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Sodium carbonate (Na2=COs) or other suitable base

e Ice

e Water
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Procedure:

» Diazotization:
1. Dissolve 2-Amino-N-ethyl-N-phenylbenzenesulfonamide in dilute hydrochloric acid.
2. Cool the solution to 0-5 °C in an ice bath.

3. Slowly add a solution of sodium nitrite while maintaining the temperature below 5 °C to
form the diazonium salt. Stir for 30-60 minutes.

e Coupling Reaction:

1. In a separate vessel, dissolve 2,5-Bichloro-4-(3-methyl-5-o0x0-4,5-dihydropyrazol-1-
yl)benzenesulfonic acid in water, and adjust the pH to be slightly alkaline using sodium
carbonate.

2. Cool this solution to 0-5 °C.

3. Slowly add the diazonium salt solution to the coupling component solution while
maintaining the temperature and pH.

4. Stir the reaction mixture for several hours until the coupling is complete, which can be
monitored by techniques such as thin-layer chromatography.

« Isolation and Purification:
1. The precipitated Acid Yellow 61 is collected by filtration.
2. Wash the product with a salt solution to remove impurities.
3. Dry the purified dye.

Applications

Acid Yellow 61 is primarily used for dyeing protein fibers and polyamide.
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o Textile Dyeing: It is used for dyeing wool, silk, and nylon, as well as their blends.[1] It can be
applied in wool and silk fabric printing and direct discharge printing.[1]

o Leather Dyeing: This dye is also utilized for coloring leather.[1]

o Paper Industry: Acid Yellow 61 is used to color paper products.

Dyeing Fastness Properties

The fastness properties of Acid Yellow 61 on wool are summarized below. The ratings are
based on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better

fastness.

Fastness Test ISO Standard Rating[1] AATCC Standard Rating[1]
Light Fastness 5-6 5-6

Soaping (Fading) 4 4-5

Soaping (Staining) 4 4-5

Perspiration Fastness (Fading) 4 4-5

Perspiration Fastness

(Staining) 4 4

Oxygen Bleaching - 4-5

Seawater Fastness 4-5 4-5

Analytical Methods

The analysis of Acid Yellow 61 in various matrices typically involves chromatographic
techniques.

Experimental Protocol: HPLC-UV Analysis of Acid
Yellow 61

While a specific validated method for Acid Yellow 61 was not found in the reviewed literature,
a general method for the analysis of acid dyes can be adapted.
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Instrumentation:

e High-Performance Liquid Chromatograph (HPLC) with a UV-Vis or Diode Array Detector
(DAD).

e C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um).

Reagents:

Acetonitrile (HPLC grade)

Ammonium acetate or other suitable buffer

Water (HPLC grade)

Acid Yellow 61 standard

Chromatographic Conditions (starting point for method development):

Mobile Phase A: Ammonium acetate buffer (e.g., 20 mM, pH 6.8)
» Mobile Phase B: Acetonitrile

o Gradient: A time-based gradient from a high percentage of Mobile Phase A to a high
percentage of Mobile Phase B will likely be required to achieve good separation. A starting
point could be 95:5 (A:B) to 5:95 (A:B) over 20-30 minutes.

e Flow Rate: 1.0 mL/min

o Detection Wavelength: The maximum absorbance wavelength (Amax) for Acid Yellow 61
should be determined by scanning a standard solution. Based on its yellow color, this is
expected to be in the range of 400-450 nm.

e Injection Volume: 10-20 pL

Sample Preparation:
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» Textiles: Extraction of the dye from the fabric using a suitable solvent system (e.g., a mixture
of water, methanol, and an appropriate acid or base). The extract should be filtered before
injection.

o Wastewater: Direct injection after filtration, or pre-concentration using solid-phase extraction
(SPE) if the concentration is low.

Toxicological Profile

The toxicological data for Acid Yellow 61 is limited. It is classified as an azo dye, and some
azo dyes are known to have toxic, including carcinogenic, potential, often through the reductive
cleavage of the azo bond to form aromatic amines.[5]

Acute Toxicity:

e Quantitative LD50 (oral, dermal) and LC50 (inhalation) data for Acid Yellow 61 are not
readily available in the public domain. A safety data sheet for a product containing a
monoazo yellow dye states it "May be Harmful if Swallowed" (Health Category 5 - Oral Acute
Toxicity).[6]

Irritation and Sensitization:

e Acid Yellow 61 is a known contact allergen in humans.[7][8] Patch testing can confirm
sensitization.[8]

|t may cause skin irritation in sensitive individuals and may be irritating to the eyes and
respiratory tract.[6][9]

Genotoxicity and Carcinogenicity:

e There is no specific data available on the genotoxicity or carcinogenicity of Acid Yellow 61.
However, some azo dyes have been shown to be mutagenic.[9]

Biological Interactions and Signaling Pathways

There is currently no direct evidence in the scientific literature linking Acid Yellow 61 to specific
biological signaling pathways. However, studies on other azo dyes, such as Sunset Yellow,
have shown that they can induce gut microbiota dysbiosis, disrupt intestinal integrity, and
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activate inflammatory signaling pathways like the TLR4/NLRP3 inflammasome cascade,
leading to pyroptosis.[10][11]

Hypothetical Signaling Pathway Interaction

Given that Acid Yellow 61 is an azo dye, it is plausible that upon ingestion and metabolism by
gut microbiota, it could release aromatic amines. These metabolites could potentially interact
with cellular signaling pathways involved in inflammation and cell proliferation. A hypothetical
workflow for investigating such interactions is presented below.

Metabolism

Gut_Microbiota

Aromatic Amines

Cellular_Uptake

Inflammatory and
Proliferative Pathways
(e.g., NF-kB, MAPK)

Gene Expression Changes,
Cytokine Release,
Cell Proliferation/Apoptosis
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Figure 2: Hypothetical workflow for the biological interaction of Acid Yellow 61 metabolites.

Ecotoxicological Profile
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The environmental fate and effects of Acid Yellow 61 are not well-documented with specific
data. General information for azo dyes indicates potential for environmental persistence and
toxicity to aquatic life.

Biodegradability:

e Azo dyes are generally resistant to aerobic biodegradation.[12] A study on a yellowish solid
dye using the OECD 301B method (CO2 evolution test) indicated that the test item did not
reach the criterion for ready biodegradability.[12][13]

Aquatic Toxicity:

» Specific LC50 or EC50 data for Acid Yellow 61 on aquatic organisms like Daphnia magna
were not found.

» Studies on other yellow azo dyes have shown them to be minorly acutely toxic to Daphnia
magna, with 48-hour EC50 values in the range of 10-100 mg/L.[14]

Conclusion

Acid Yellow 61 is an industrially important dye with well-established applications. However,
there are significant gaps in the publicly available data regarding its quantitative toxicology,
specific biological interactions, and environmental fate. For professionals in research and drug
development, it is important to be aware of its potential as a skin sensitizer. Further research is
warranted to fully characterize its toxicological and ecotoxicological profile to ensure its safe
use and minimize its environmental impact. The potential for metabolites of Acid Yellow 61 to
interact with biological signaling pathways remains an area for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13833351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

